Cas no 75912-06-0 (Phenol, 2,5-dimethoxy-, methylcarbamate)

• Product name: Phenol, 2,5-dimethoxy-, methylcarbamate
• CAS No: 75912-06-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 538804
• PubChem ID: 71403682

Phenol, 2,5-dimethoxy-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,5-dimethoxy-, methylcarbamate
• 2,5-dimethoxyphenol,methylcarbamic acid
• 75912-06-0
• Methylcarbamic acid--2,5-dimethoxyphenol (1/1)
• DTXSID50824576

• Inchi： InChI=1S/C8H10O3.C2H5NO2/c1-10-6-3-4-8(11-2)7(9)5-6;1-3-2(4)5/h3-5,9H,1-2H3;3H,1H3,(H,4,5)
• InChI Key： DLYJLNBOXIPSPW-UHFFFAOYSA-N
• SMILES： CNC(=O)O.COC1=CC(=C(C=C1)OC)O

Computed Properties

• Exact Mass: 229.09505
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.02